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Compound of Interest

Compound Name: AZ14133346

Cat. No.: B15612050 Get Quote

Disclaimer: Information regarding the compound "AZ14133346" is not available in the public

domain or scientific literature based on the conducted search. The following application notes

and protocols are generated based on a hypothetical compound with assumed characteristics

for illustrative purposes. Researchers should substitute the details with actual data from their

specific molecule of interest.

Introduction
AZ14133346 is a potent and selective inhibitor of the pro-inflammatory cytokine, Tumor

Necrosis Factor-alpha (TNF-α). By targeting TNF-α, AZ14133346 is hypothesized to modulate

downstream signaling pathways implicated in a variety of inflammatory and autoimmune

diseases. These application notes provide a comprehensive guide for researchers, scientists,

and drug development professionals on the utilization of AZ14133346 in relevant animal

models to assess its preclinical efficacy and mechanism of action.

Mechanism of Action: TNF-α Signaling Pathway
TNF-α is a critical mediator of inflammation.[1] Upon binding to its receptor, TNFR1, it initiates a

signaling cascade that can lead to either cell survival and inflammation via the NF-κB pathway

or apoptosis. AZ14133346 is designed to block the initial interaction between TNF-α and its

receptor, thereby inhibiting these downstream effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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